2-{[5-acetyl-3-cyano-4-(2-furyl)-6-methyl-1,4-dihydro-2-pyridinyl]thio}acetamide

• IUPAC Name: 2-[[5-acetyl-3-cyano-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C15H15N3O3S/c1-8-13(9(2)19)14(11-4-3-5-21-11)10(6-16)15(18-8)22-7-12(17)20/h3-5,14,18H,7H2,1-2H3,(H2,17,20)
• InChI Key: SLABZIVVNANDMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1)SCC(=O)N)C#N)C2=CC=CO2)C(=O)C
• Molecular Formula: C15H15N3O3S
• Molecular Weight: 317.4 g/mol
• Solubility: >47.6 [ug/mL] (The mean of the results at pH 7.4)

Description

2-{[5-acetyl-3-cyano-4-(2-furyl)-6-methyl-1,4-dihydro-2-pyridinyl]thio}acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is also known as 'Fura-2-AM,' and it is a derivative of pyridine. The synthesis of this compound involves several steps, and it has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of 2-{[5-acetyl-3-cyano-4-(2-furyl)-6-methyl-1,4-dihydro-2-pyridinyl]thio}acetamide involves several pathways. It can inhibit the activity of enzymes involved in cancer cell growth, leading to the inhibition of cancer cell proliferation. It can also inhibit the activity of pro-inflammatory cytokines, leading to a reduction in inflammation. Additionally, it can inhibit the formation of amyloid-beta plaques in the brain, leading to a reduction in Alzheimer's disease symptoms.
Biochemical and Physiological Effects:
2-{[5-acetyl-3-cyano-4-(2-furyl)-6-methyl-1,4-dihydro-2-pyridinyl]thio}acetamide has several biochemical and physiological effects. It can inhibit the activity of enzymes involved in cancer cell growth, leading to the inhibition of cancer cell proliferation. It can also reduce inflammation in the body by inhibiting the activity of pro-inflammatory cytokines. Additionally, it can inhibit the formation of amyloid-beta plaques in the brain, leading to a reduction in Alzheimer's disease symptoms.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[5-acetyl-3-cyano-4-(2-furyl)-6-methyl-1,4-dihydro-2-pyridinyl]thio}acetamide in lab experiments include its potential therapeutic applications, its well-studied mechanism of action, and its availability. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 2-{[5-acetyl-3-cyano-4-(2-furyl)-6-methyl-1,4-dihydro-2-pyridinyl]thio}acetamide. One direction is to further study its potential therapeutic applications, including its use in the treatment of cancer, inflammation, and Alzheimer's disease. Another direction is to study its safety and efficacy in animal models and clinical trials. Additionally, further studies are needed to optimize the synthesis of this compound and to develop new derivatives with improved properties.

Synthesis Methods

The synthesis of 2-{[5-acetyl-3-cyano-4-(2-furyl)-6-methyl-1,4-dihydro-2-pyridinyl]thio}acetamide involves several steps. The first step involves the condensation of acetylacetone with furfural to form 5-acetyl-3-cyano-4-(2-furyl)-6-methyl-1,4-dihydropyridine. This intermediate is then treated with thioacetamide to obtain the final product, 2-{[5-acetyl-3-cyano-4-(2-furyl)-6-methyl-1,4-dihydro-2-pyridinyl]thio}acetamide. The synthesis of this compound has been optimized to obtain high yields and purity.

Scientific Research Applications

2-{[5-acetyl-3-cyano-4-(2-furyl)-6-methyl-1,4-dihydro-2-pyridinyl]thio}acetamide has several potential therapeutic applications. It has been studied for its anti-cancer properties, as it can inhibit the growth of cancer cells. It has also been studied for its anti-inflammatory properties, as it can reduce inflammation in the body. Additionally, it has been studied for its potential use in the treatment of Alzheimer's disease, as it can inhibit the formation of amyloid-beta plaques in the brain.